5-(4-Chlorophenyl)-2-methylphenylboronic acid
Overview
Description
The compound “5-(4-Chlorophenyl)-2-methylphenylboronic acid” is a boronic acid derivative. Boronic acids are compounds that contain a boron atom bonded to an oxygen atom and two carbon atoms. They are known for their versatility in various chemical reactions, particularly in the field of organic synthesis .
Molecular Structure Analysis
The molecular structure of a compound like “this compound” would likely involve a boron atom bonded to an oxygen atom and two carbon atoms, forming the boronic acid group. The rest of the molecule would likely consist of carbon and hydrogen atoms forming phenyl rings, with a chlorine atom attached to one of these rings .Chemical Reactions Analysis
Boronic acids are known for their ability to form boronate complexes with diols, which is a key step in many organic synthesis reactions. They are also used in Suzuki reactions, which are a type of cross-coupling reaction used to form carbon-carbon bonds .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For example, similar compounds like “4-Chlorophenylacetic acid” have a density of 1.3±0.1 g/cm3, a boiling point of 294.1±15.0 °C at 760 mmHg, and a flash point of 131.7±20.4 °C .Scientific Research Applications
Docking Studies and Structural Analysis
- Tetrazole derivatives of 5-(4-chlorophenyl)-2-methylphenylboronic acid have been analyzed through docking studies and X-ray crystallography to understand their orientation and interaction within the active site of the cyclooxygenase-2 enzyme, providing insights into their potential as COX-2 inhibitors (Al-Hourani et al., 2015).
Synthesis and Chemical Transformations
- A novel method involving copper(I) chloride co-catalyzed Suzuki-Miyaura coupling has been developed for the synthesis of 1,3-dioxolane-protected 5-arylthiophene-2-carboxaldehydes, showcasing the utility of boronic acid derivatives in facilitating efficient C-C couplings under mild conditions (Hergert et al., 2018).
Antiparasitic Activity
- 5-Aryl-1-methyl-4-nitroimidazoles synthesized through Suzuki coupling with arylboronic acids demonstrated significant lethal activity against Entamoeba histolytica and Giardia intestinalis, highlighting the potential for boronic acid derivatives in developing new antiparasitic drugs (Saadeh et al., 2009).
Antimicrobial Agents
- The Mannich base of 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, a derivative, was explored for its antimicrobial activity, demonstrating moderate efficacy against pathogenic bacterial and fungal strains (Sah et al., 2014).
Antiviral Activity
- Sulfonamide derivatives of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole were synthesized and tested for their antiviral activity, showing potential as anti-tobacco mosaic virus agents (Chen et al., 2010).
Mechanism of Action
Future Directions
The future directions for research on a compound like “5-(4-Chlorophenyl)-2-methylphenylboronic acid” would likely involve exploring its potential uses in various chemical reactions, particularly in the field of organic synthesis. Additionally, research could also focus on improving the synthesis process and investigating the compound’s potential biological activities .
Properties
IUPAC Name |
[5-(4-chlorophenyl)-2-methylphenyl]boronic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BClO2/c1-9-2-3-11(8-13(9)14(16)17)10-4-6-12(15)7-5-10/h2-8,16-17H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQOROWVUCZFDNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)C2=CC=C(C=C2)Cl)C)(O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601208576 | |
Record name | B-(4′-Chloro-4-methyl[1,1′-biphenyl]-3-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601208576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.50 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1033760-76-7 | |
Record name | B-(4′-Chloro-4-methyl[1,1′-biphenyl]-3-yl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1033760-76-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | B-(4′-Chloro-4-methyl[1,1′-biphenyl]-3-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601208576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.